Cas no 1780168-68-4 (C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine)

C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine is a fluorinated cyclopropylamine derivative characterized by its unique structural features, including a difluoroethyl group and a cyclopropane ring. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile building block for the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties. The cyclopropyl ring contributes to conformational rigidity, potentially enhancing target binding affinity. Its amine functionality allows for further derivatization, making it a valuable intermediate in the development of pharmaceuticals or specialty chemicals. The compound's stability and reactivity profile make it suitable for controlled synthetic applications.

C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine structure

1780168-68-4 structure

Product Name:C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine

CAS No:1780168-68-4

MF:C₆H₁₁F₂N

MW:135.15504860878

CID:6360448

PubChem ID:105427841

Update Time:2025-10-30

C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine Chemical and Physical Properties

Names and Identifiers

- C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine
- EN300-1670250
- [1-(1,1-Difluoroethyl)cyclopropyl]methanamine
- IKNZCLMMBPOYHP-UHFFFAOYSA-N
- 1780168-68-4
- Inchi： 1S/C6H11F2N/c1-5(7,8)6(4-9)2-3-6/h2-4,9H2,1H3
- InChI Key： IKNZCLMMBPOYHP-UHFFFAOYSA-N
- SMILES： C(C1(CC1)CN)(F)(F)C

Computed Properties

Exact Mass: 135.08595568g/mol
Monoisotopic Mass: 135.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 26Å²

C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1670250-0.05g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	0.05g	$912.0	2023-06-04
Enamine	EN300-1670250-0.1g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	0.1g	$956.0	2023-06-04
Enamine	EN300-1670250-0.25g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	0.25g	$999.0	2023-06-04
Enamine	EN300-1670250-0.5g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	0.5g	$1043.0	2023-06-04
Enamine	EN300-1670250-1.0g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	1g	$1086.0	2023-06-04
Enamine	EN300-1670250-2.5g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	2.5g	$2127.0	2023-06-04
Enamine	EN300-1670250-5.0g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	5g	$3147.0	2023-06-04
Enamine	EN300-1670250-10.0g	[1-(1,1-difluoroethyl)cyclopropyl]methanamine	1780168-68-4	10g	$4667.0	2023-06-04

C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine Related Literature

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4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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Additional information on C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine

Comprehensive Overview of C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine (CAS No. 1780168-68-4): Properties, Applications, and Industry Insights

The compound C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine (CAS No. 1780168-68-4) is a fluorinated amine derivative with a unique cyclopropyl backbone, garnering significant attention in pharmaceutical and agrochemical research. Its structural complexity, marked by the presence of a difluoro-ethyl group and a cyclopropyl-methylamine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending queries like "fluorinated amine uses" and "cyclopropyl derivatives in drug discovery."

Chemically, C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine exhibits a molecular weight of 149.16 g/mol and a density of ~1.15 g/cm³. The difluoro-ethyl substitution enhances its lipophilicity, a critical factor in optimizing drug permeability, as frequently discussed in forums on "improving drug bioavailability." Its cyclopropyl ring introduces steric constraints, often exploited to modulate metabolic stability—a hot topic in "small-molecule drug design" circles. Researchers highlight its role in fragment-based drug discovery (FBDD), where its rigid scaffold aids in targeting protein-protein interactions.

Synthetic routes to CAS No. 1780168-68-4 typically involve nucleophilic substitution of 1-(1,1-difluoroethyl)cyclopropanecarboxylate, followed by reductive amination. Recent publications emphasize greener methodologies, aligning with the "sustainable chemistry" trend. A 2023 Journal of Medicinal Chemistry study noted its utility in crafting kinase inhibitors, addressing searches like "new cancer therapy targets." Additionally, its derivatization into chiral auxiliaries for asymmetric synthesis resonates with queries on "enantioselective catalysis."

Beyond pharmaceuticals, C-[1-(1,1-Difluoro-ethyl)-cyclopropyl]-methylamine finds niche applications in material science. Its fluorine atoms enable interactions with electron-deficient surfaces, relevant to "organic electronics" and "semiconductor coatings." Analysts project growth in demand, driven by its adaptability in "high-value chemical intermediates." However, handling requires stringent controls due to its reactivity, a point underscored in "safe handling of fluorinated compounds" guidelines.

In conclusion, CAS No. 1780168-68-4 represents a cutting-edge building block with cross-disciplinary potential. Its synergy with trends like "precision medicine" and "green synthesis" ensures sustained relevance. Future research may explore its bioconjugation capabilities, answering burgeoning questions on "targeted drug delivery systems." As innovation accelerates, this compound is poised to remain a focal point in industrial and academic discourse.